Cas no 928148-47-4 (3-(3-Hydroxymethylphenyl)isonicotinic acid)

• Product Name: 3-(3-Hydroxymethylphenyl)isonicotinic acid
• CAS No: 928148-47-4
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 998985
• PubChem ID: 53222757
• Update Time: 2025-04-20

3-(3-Hydroxymethylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Hydroxymethylphenyl)isonicotinic acid
• 3-(4-Hydroxymethylphenyl)isonicotinic acid
• 5-(4-Hydroxymethylphenyl)nicotinic acid
• 5-[4-(hydroxymethyl)phenyl]-3-pyridinecarboxylic acid
• 5-[4-(HYDROXYMETHYL)PHENYL]PYRIDINE-3-CARBOXYLIC ACID
• 928148-47-4
• SCHEMBL3317267
• IBCVUNYHZHSTOX-UHFFFAOYSA-N
• 5-(4-Hydroxymethylphenyl)nicotinic acid, 95%
• MFCD18207552

• Inchi： 1S/C13H11NO3/c15-8-9-1-3-10(4-2-9)11-5-12(13(16)17)7-14-6-11/h1-7,15H,8H2,(H,16,17)
• InChI Key： IBCVUNYHZHSTOX-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• PSA: 70.42000
• LogP: 1.93910